Cas no 1537175-69-1 (2-(Diphenylphosphino)terephthalic acid)

• Product Name: 2-(Diphenylphosphino)terephthalic acid
• CAS No: 1537175-69-1
• MF: C₂₀H₁₅O₄P
• MW: 350.304466485977
• CID: 4461291
• Update Time: 2025-08-05

2-(Diphenylphosphino)terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(diphenylphosphino)-
• 2-(Diphenylphosphino)terephthalic acid
• (Diphenylphosphino)terephthalic acid
• 2-(Diphenylphosphino)-1,4-benzenedicarboxylic acid

• Inchi： 1S/C20H15O4P/c21-19(22)14-11-12-17(20(23)24)18(13-14)25(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13H,(H,21,22)(H,23,24)
• InChI Key： JAPYYNMORWSLMI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 350.07079595 g/mol
• Monoisotopic Mass: 350.07079595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6
• Molecular Weight: 350.3

Additional information on 2-(Diphenylphosphino)terephthalic acid

Introduction to 2-(Diphenylphosphino)terephthalic Acid (CAS No. 1537175-69-1)

2-(Diphenylphosphino)terephthalic acid (CAS No. 1537175-69-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, characterized by its unique molecular structure, offers a range of applications in both academic research and industrial processes. The combination of a diphenylphosphino group and a terephthalic acid backbone provides a platform for the development of novel catalysts, ligands, and functional materials.

The diphenylphosphino group is known for its electron-donating properties and its ability to form stable complexes with various metal ions. This characteristic makes 2-(Diphenylphosphino)terephthalic acid an excellent ligand for transition metal catalysts, particularly in homogeneous catalysis. Recent studies have shown that this compound can enhance the efficiency and selectivity of catalytic reactions, such as hydrogenation, oxidation, and cross-coupling reactions.

In the context of organic synthesis, 2-(Diphenylphosphino)terephthalic acid has been utilized as a building block for the synthesis of more complex molecules. Its carboxylic acid functionality allows for a variety of chemical transformations, including esterification, amidation, and coupling reactions. These transformations are crucial for the development of new pharmaceuticals, polymers, and other advanced materials.

The terephthalic acid backbone of this compound is also noteworthy. Terephthalic acid is a well-known precursor in the production of polyethylene terephthalate (PET), a widely used polymer in the manufacturing of plastics and fibers. The presence of the diphenylphosphino group introduces additional functionality to this backbone, potentially leading to new classes of polymers with enhanced properties such as improved thermal stability, mechanical strength, and chemical resistance.

Recent advancements in materials science have further expanded the applications of 2-(Diphenylphosphino)terephthalic acid. For instance, researchers have explored its use in the development of metal-organic frameworks (MOFs). MOFs are highly porous materials with large surface areas and tunable pore sizes, making them suitable for gas storage, separation, and catalysis. The unique structure of 2-(Diphenylphosphino)terephthalic acid can contribute to the design of MOFs with enhanced adsorption properties and catalytic activity.

In addition to its role in materials science, 2-(Diphenylphosphino)terephthalic acid has shown promise in the field of catalysis. Studies have demonstrated that this compound can be used as a ligand in palladium-catalyzed reactions, such as Suzuki-Miyaura coupling and Heck reactions. The presence of the diphenylphosphino group enhances the stability and reactivity of palladium complexes, leading to improved catalytic performance.

The potential applications of 2-(Diphenylphosphino)terephthalic acid extend beyond traditional organic synthesis and catalysis. Recent research has explored its use in biomedical applications, particularly in the development of drug delivery systems. The carboxylic acid groups can be functionalized to attach targeting ligands or therapeutic agents, while the diphenylphosphino group can enhance the solubility and stability of these systems.

In conclusion, 2-(Diphenylphosphino)terephthalic acid (CAS No. 1537175-69-1) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, materials science, and biomedical research. Its unique molecular structure provides a foundation for the development of novel catalysts, ligands, polymers, and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, making it an important focus area for scientists and engineers across various disciplines.